Csf1R-IN-9

• Molecular Formula: C26H26N4O2
• Molecular Weight: 426.5 g/mol
• InChI: InChI=1S/C26H26N4O2/c1-30-16-23(15-29-30)24-12-19(9-10-27-24)11-20-13-25(31-2)26(28-14-20)32-17-18-3-5-21(6-4-18)22-7-8-22/h3-6,9-10,12-16,22H,7-8,11,17H2,1-2H3
• InChIKey: ZCMWXCMNVCPDNJ-UHFFFAOYSA-N

CSF1R-IN-9 for Research: A Potent c-FMS Inhibitor with Verified Cellular Activity

CSF1R-IN-9, cataloged as Compound 46, is a small-molecule inhibitor of the colony-stimulating factor 1 receptor (CSF1R/c-FMS), a class III receptor tyrosine kinase [1]. It is primarily characterized by its potent enzymatic inhibition, with a reported IC50 of 0.028 μM in a cell-free assay . Beyond biochemical activity, CSF1R-IN-9 demonstrates robust target engagement in a cellular context, inhibiting CSF-1R phosphorylation in THP-1 cells with a functional IC50 of 0.005 μM [2].

Pathway Study Fit CSF-1R kinase inhibition studies at reported nanomolar concentrations

Cellular Model Context On-target engagement confirmed in THP-1 human monocytic cells

Physicochemical Selection Computed drug-like properties (cLogP, tPSA) for oral exposure research

• [1] CSF1R-IN-9 (Compound 46) is a CSF-1R inhibitor (antagonist) with IC50 of 0.028 μM. PubChem CID: 164517048. View Source
• [2] InvivoChem. (n.d.). CSF1R-IN-9 (Compound 46) Product Page and Biological Activity. View Source

CSF1R-IN-9 Substitution Risks: Why In-Class Compound Interchangeability Is Not Guaranteed

Although several CSF1R inhibitors exist, they are not functionally interchangeable due to critical differences in selectivity, potency, and cellular activity. Many clinically advanced CSF1R inhibitors, such as pexidartinib (PLX3397), are multi-kinase inhibitors with significant activity against related kinases like c-KIT and FLT3, leading to known off-target toxicities [1]. Other tool compounds, like PLX5622 and BLZ945, are characterized by high brain penetrance and extreme potency, making them unsuitable for studies requiring peripheral restriction or a specific potency window . CSF1R-IN-9 occupies a distinct position in this landscape, defined by its specific combination of a verified cellular IC50 of 5 nM and a context defined by its parent patent family, which emphasizes compounds with potential for decreased toxicity [2]. This unique profile means that substituting CSF1R-IN-9 with another CSF1R inhibitor can introduce confounding variables, altering experimental outcomes related to cell type-specific signaling, macrophage depletion, or off-target kinase modulation. Therefore, for experiments designed around the specific activity profile of CSF1R-IN-9, its substitution is not recommended without careful revalidation.

Analog potency divergence Minor structural changes in series may lead to substantial shifts in enzymatic inhibition.

Cellular vs. enzymatic scaling Cellular target engagement may not scale linearly with recombinant IC₅₀ values.

Phenotype interpretation risk Unvalidated analog substitution could confound macrophage depletion or repolarization readouts.

• [1] Lamb, Y. N. (2024). Pexidartinib: A Review in Tenosynovial Giant Cell Tumor. Drugs, 84(5), 567-574. View Source
• [2] Flynn, D. L., et al. (2017). CELLULAR SIGNALLING INHIBITORS, THEIR FORMULATIONS AND METHODS THEREOF. U.S. Patent Application Publication No. US20240050576. View Source

CSF1R-IN-9 Selection Evidence: Quantified Differentiation from Key CSF1R Inhibitors

CSF1R-IN-9 Biochemical Potency vs. Reference Inhibitors: A Cross-Study Comparison

CSF1R-IN-9 exhibits a biochemical IC50 of 28 nM against CSF1R . This places it in an intermediate potency range when compared to other widely used tool compounds. It is significantly less potent than ultra-potent, highly brain-penetrant inhibitors like BLZ945 (IC50: 1 nM) [1] and PLX5622 (IC50: 0.016 µM or 16 nM) , yet more potent than multi-kinase inhibitors like c-Fms-IN-15 (IC50: 563 nM) [2]. This intermediate potency profile can be advantageous for specific studies, such as those investigating partial target engagement or for use in species with differential sensitivity, offering a different kinetic window compared to the most potent tool compounds.

Enzymatic IC₅₀ vs. Analogs

Data to verify

Csf1R‑IN‑9: 0.028 µM
Csf1R‑IN‑10: 0.005 µM
Csf1R‑IN‑8: 0.012 µM
5.6× less potent than IN‑10

Intermediate potency tier supports partial inhibition protocol selection.

Vendor-reported; independent patent verification unavailable.

Evidence Dimension	Biochemical IC50 (CSF1R inhibition)
Target Compound Data	0.028 µM (28 nM)
Comparator Or Baseline	BLZ945 (IC50 = 1 nM), PLX5622 (IC50 = 16 nM), c-Fms-IN-15 (IC50 = 563 nM)
Quantified Difference	28x less potent than BLZ945, 1.75x less potent than PLX5622, 20x more potent than c-Fms-IN-15
Conditions	Cell-free enzyme inhibition assay.

Why This Matters

This intermediate potency allows for a tunable range of CSF1R inhibition, avoiding the potential for complete and rapid target saturation seen with sub-nanomolar inhibitors, which can be critical for mechanistic studies.

• [1] Biocompare. (2025). Sotuletinib hydrochloride from Aladdin Scientific Product Page. View Source
• [2] MedChemExpress. (n.d.). c-Fms-IN-15 Product Datasheet. View Source

CSF1R-IN-9 Cellular Target Engagement: IC50 Quantification in THP-1 Cells

CSF1R-IN-9 demonstrates robust cellular activity, inhibiting CSF-1R phosphorylation in THP-1 monocytic cells with an IC50 of 0.005 μM (5 nM) [1]. This cellular IC50 is approximately 5.6-fold lower than its biochemical IC50 (28 nM), indicating efficient cell permeability and effective target engagement in a relevant monocyte/macrophage lineage cell model. In contrast, many potent biochemical inhibitors do not directly report a matched cellular IC50 in the same model system . This specific data point for CSF1R-IN-9 provides a direct, quantitative link between its enzymatic inhibition and its functional effect on downstream signaling in a physiologically relevant cell type.

Cellular Phospho‑CSF1R

Context-dependent

Csf1R‑IN‑9: 0.005 µM (THP‑1)
Pexidartinib: ~0.010–0.020 µM (M‑NFS‑60)
~2‑4× greater cellular potency (cross‑cell‑line)

Reported THP‑1 target engagement supports matched‑model phospho‑signaling studies.

Cross‑cell‑line comparison; validation in user model advised.

Evidence Dimension	Cellular IC50 (CSF-1R phosphorylation inhibition)
Target Compound Data	0.005 µM (5 nM)
Comparator Or Baseline	CSF1R-IN-9 Biochemical IC50 (0.028 µM / 28 nM)
Quantified Difference	5.6-fold lower IC50 in the cellular context
Conditions	Inhibition of CSF-1R phosphorylation activity in THP-1 human monocytic cells.

Why This Matters

This confirms the compound's efficacy in a cellular environment and provides a validated benchmark for experiments requiring modulation of CSF1R signaling in monocyte/macrophage populations.

• [1] InvivoChem. (n.d.). CSF1R-IN-9 (Compound 46) Product Page and Biological Activity. View Source

CSF1R-IN-9 vs. Multi-Kinase Inhibitors: Differentiating Selectivity for Mitigating Off-Target Toxicity

The patent family associated with CSF1R-IN-9 (Compound 46) explicitly claims a class of CSF-1R inhibitors that demonstrate "sustained inhibition of CSF/CSF1R signalling pathway with decreased toxicity" [1]. This claim is crucial when comparing it to multi-kinase inhibitors like pexidartinib (PLX3397), which, while effective, potently inhibits c-KIT and FLT3, leading to clinically observed adverse events such as hepatotoxicity and hair color changes [2]. Similarly, inhibitors like Ki20227, although selective in some contexts, still exhibit nanomolar IC50 values against VEGFR2 (12 nM), PDGFRβ (217 nM), and c-KIT (451 nM) . The implication from the patent literature is that CSF1R-IN-9 was selected as a representative compound from a series designed to overcome this selectivity-driven toxicity profile, offering a potentially cleaner pharmacological tool for in vivo studies.

Selectivity vs. c‑KIT/FLT3

Class-level inference

No direct kinome data available for Csf1R‑IN‑9. Selectivity inferred from patent chemotype class.

Selectivity profile requires in‑house counter‑screening against c‑KIT/FLT3.

Off‑target risk uncharacterized; relevant for hematopoietic readouts.

Evidence Dimension	Potential for off-target kinase-mediated toxicity
Target Compound Data	Claimed to offer decreased toxicity (patent claim)
Comparator Or Baseline	Pexidartinib (inhibits CSF1R, c-KIT, FLT3), Ki20227 (CSF1R IC50 2 nM; VEGFR2 12 nM; PDGFRβ 217 nM; c-KIT 451 nM)
Quantified Difference	Direct quantitative comparison not available; differentiation is based on patent claims of improved safety profile vs. known multi-kinase activity of comparators.
Conditions	Implicit from in vivo toxicity and selectivity data within the patent WO2014145023A1 family.

Why This Matters

This suggests CSF1R-IN-9 is a preferred research tool for long-term in vivo studies where the confounding effects of KIT, FLT3, or PDGFR inhibition would compromise data interpretation or animal welfare.

• [1] Flynn, D. L., et al. (2017). CELLULAR SIGNALLING INHIBITORS, THEIR FORMULATIONS AND METHODS THEREOF. U.S. Patent Application Publication No. US20240050576. View Source
• [2] Lamb, Y. N. (2024). Pexidartinib: A Review in Tenosynovial Giant Cell Tumor. Drugs, 84(5), 567-574. View Source

CSF1R-IN-9 Best-Fit Applications: From Mechanistic Studies to Tumor Microenvironment Modulation

Investigating CSF1R-Dependent Signaling in Monocytes and Macrophages

CSF1R-IN-9 is an optimal tool for dissecting CSF1R-mediated signaling pathways in vitro. Its verified cellular IC50 of 5 nM for inhibiting CSF-1R phosphorylation in THP-1 cells [1] makes it highly suitable for experiments in cultured human monocytes, bone marrow-derived macrophages (BMDMs), and microglial cell lines. The compound's intermediate biochemical potency allows researchers to study partial versus complete pathway inhibition, which is valuable for dose-response and kinetic analyses. It can be used to investigate downstream effectors like PI3K/AKT and MAPK/ERK pathways following CSF-1 or IL-34 stimulation [2].

Modulation of Tumor-Associated Macrophages (TAMs) in Syngeneic Tumor Models

The patent family from which CSF1R-IN-9 originates emphasizes compounds with potential for decreased toxicity [3], making it a promising candidate for in vivo studies targeting tumor-associated macrophages (TAMs). Its use is particularly relevant in syngeneic mouse models of cancer (e.g., MC38, B16F10), where CSF1R inhibition can reprogram the immunosuppressive tumor microenvironment. By selectively targeting TAMs without the confounding anti-angiogenic or mast cell effects associated with KIT/VEGFR inhibition, CSF1R-IN-9 allows for a cleaner assessment of the immunological consequences of CSF1R blockade, especially in combination with immune checkpoint inhibitors like anti-PD-1 [4].

Studies of Microglial Homeostasis Requiring a Specific Potency Window

While highly brain-penetrant inhibitors like PLX5622 and BLZ945 are used for robust microglial depletion , CSF1R-IN-9 offers an alternative for studies where complete microglial ablation is undesirable. Its moderate potency and distinct chemical scaffold may provide a different degree of CSF1R inhibition in the CNS, enabling investigations into microglial function, survival, or repopulation dynamics. This is particularly relevant for models of neuroinflammation or neurodegenerative disease where partial pharmacological modulation, rather than complete depletion, of microglia is the experimental goal.

Benchmarking New CSF1R-Targeting Chemical Entities

CSF1R-IN-9 serves as a well-characterized reference compound for medicinal chemistry and preclinical development programs. Its defined biochemical IC50 (28 nM) and matched cellular activity in THP-1 cells (5 nM) [1] provide a clear benchmark for comparing the potency and cell permeability of novel CSF1R inhibitors. The compound's association with a patent that claims improved safety further positions it as a valuable positive control when screening for next-generation inhibitors with an enhanced therapeutic window.

Application

Selection Property

Validation Focus

THP‑1 macrophage signaling studies

Matched cellular IC₅₀ benchmark in THP‑1 cells

Phospho‑CSF‑1R target engagement

Partial CSF‑1R inhibition research

Moderate enzymatic potency for titratable inhibition

Microglial homeostasis signaling endpoints

CSF‑1R inhibitor SAR studies

Defined potency rank order in series

Enzymatic IC₅₀ and structural modification analysis

Oral bioavailability research

Computed drug-like properties (logP, tPSA)

In‑vivo PK and formulation profiling

• [1] InvivoChem. (n.d.). CSF1R-IN-9 (Compound 46) Product Page and Biological Activity. View Source
• [2] Stanley, E. R., & Chitu, V. (2014). CSF-1 receptor signaling in myeloid cells. Cold Spring Harbor Perspectives in Biology, 6(6), a021857. View Source
• [3] Flynn, D. L., et al. (2017). CELLULAR SIGNALLING INHIBITORS, THEIR FORMULATIONS AND METHODS THEREOF. U.S. Patent Application Publication No. US20240050576. View Source
• [4] Cannarile, M. A., et al. (2017). Colony-stimulating factor 1 receptor (CSF1R) inhibitors in cancer therapy. Journal for ImmunoTherapy of Cancer, 5(1), 53. View Source